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Compound of Interest

Compound Name: 2,6-Dimethyl-1,8-naphthyridine

Cat. No.: B084551

An In-depth Technical Guide to 2,6-Dimethyl-1,8-naphthyridine

This guide provides a comprehensive overview of the known physical, chemical, and biological
properties of 2,6-Dimethyl-1,8-naphthyridine, tailored for researchers, scientists, and
professionals in drug development. The document summarizes key data, outlines experimental
protocols, and visualizes relevant pathways and workflows.

Core Chemical Properties

2,6-Dimethyl-1,8-naphthyridine is a heterocyclic aromatic compound belonging to the
naphthyridine family, which are isomers of diazanaphthalene. The 1,8-naphthyridine scaffold, in
particular, has garnered significant interest in medicinal chemistry due to its wide range of
biological activities.[1][2]

Table 1: General and Physical Properties of 2,6-Dimethyl-1,8-naphthyridine
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Property Value Source

IUPAC Name b e NIA
naphthyridine

CAS Number 14757-45-0 [3]

Molecular Formula C1oH10N:2 [31[4]

Molecular Weight 158.20 g/mol [3114]

Appearance Solid

Melting Point Data not available N/A

Boiling Point Data not available N/A

| pKa | Data not available | N/A |

Note: For comparison, the parent compound 1,8-naphthyridine has a melting point of 98-99 °C.

[5]

Spectroscopic Data

While specific spectral data for 2,6-Dimethyl-1,8-naphthyridine is not extensively published,

analysis of related structures provides insight into expected spectral characteristics.

Table 2: Expected Spectroscopic Characteristics
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Technique Expected Features

Signals for aromatic protons on the
naphthyridine core are expected in the &
7.0-9.0 ppm range. Two distinct singlets
1H NMR Sl 9
corresponding to the two methyl groups
(C2-CHs and C6-CHs) would appear in the

upfield region, typically 6 2.5-3.0 ppm.

Aromatic carbon signals would be present in the
0 110-160 ppm range. Signals for the two

13C NMR _
methyl carbons are expected in the & 20-30 ppm

region.

The exact mass is 158.0844 g/mol .[3] The
Mass Spectrometry molecular ion peak (M*) would be observed at
m/z = 158.

| Infrared (IR) | Characteristic peaks for C=C and C=N stretching of the aromatic rings would be
observed around 1500-1600 cm~1. C-H stretching from the aromatic and methyl groups would
appear around 2900-3100 cm~1. |

Synthesis and Experimental Protocols

The 1,8-naphthyridine scaffold is commonly synthesized via several classic reactions, including
the Friedlander, Skraup, and Gould-Jacobs reactions.[6][7] The Friedlander synthesis is often
considered one of the most effective and straightforward methods.[7][8]

Proposed Friedlander Synthesis of 2,6-Dimethyl-1,8-
naphthyridine

This protocol is adapted from established methods for similar 1,8-naphthyridine derivatives and
represents a viable route for gram-scale synthesis.[9][10] The reaction involves the acid- or
base-catalyzed condensation of an ortho-aminoaryl aldehyde with a compound containing an
a-methylene ketone.

Experimental Workflow
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Caption: Proposed workflow for the Friedl&ander synthesis of 2,6-Dimethyl-1,8-naphthyridine.

Detailed Protocol:

Reaction Setup: In a round-bottom flask, combine 2-amino-6-methylnicotinaldehyde (1
equivalent) and acetone (1 equivalent) in water.[10]

Catalysis: Add a catalytic amount of a suitable base, such as choline hydroxide (e.g., 1
mol%).[10] Basic ionic liquids have also been shown to be effective.[7] Alternatively, acid
catalysts like CeCls-7H20 can be used, sometimes under solvent-free grinding conditions.[8]

Reaction: Stir the mixture under an inert nitrogen atmosphere. Gently heat the reaction to
approximately 50 °C for 6-8 hours.[10]

Monitoring: Monitor the reaction's progress using thin-layer chromatography (TLC) until the
starting material is consumed.[8][9]

Workup and Isolation: Upon completion, cool the reaction mixture. If the product precipitates,
it can be collected by filtration, washed with cold water, and dried.[8] Further purification can
be achieved by recrystallization from an appropriate solvent (e.g., ethanol) or column
chromatography.[11]

Characterization: Confirm the structure and purity of the final product using NMR
spectroscopy (*H and 13C), mass spectrometry, and IR spectroscopy.

Biological Activity and Signaling Pathways

While specific studies on 2,6-Dimethyl-1,8-naphthyridine are limited, the 1,8-naphthyridine

scaffold is a well-established pharmacophore with a broad spectrum of biological activities.[1]

[2] Derivatives have been investigated for numerous therapeutic applications.

The diverse biological effects of 1,8-naphthyridine derivatives stem from their ability to interact

with various cellular targets and signaling pathways.

Caption: Biological activities and associated signaling pathways of the 1,8-naphthyridine

scaffold.
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o Anticancer Activity: Naphthyridine derivatives have shown potent anticancer properties. Their
mechanisms often involve interference with critical cell signaling pathways such as WNT,
AKT/mTOR, ERK, and JNK, which are crucial for cancer cell proliferation and survival.[12]
[13]

» Anti-inflammatory Effects: Many derivatives exhibit significant anti-inflammatory activity by
reducing the production of pro-inflammatory mediators. This includes decreasing nitric oxide
(NO) production and down-regulating the secretion of cytokines like IL-6 and TNF-a.[13]
They can also inhibit enzymes like INOS and COX-2.[12][13]

» Antimicrobial and Antiviral Activity: The 1,8-naphthyridine core is famously part of nalidixic
acid, a foundational antibiotic.[13] This has led to extensive research into new derivatives
with broad-spectrum antimicrobial and antiviral properties.[1][2]

» Neurological Applications: The scaffold has shown potential for treating neurodegenerative
disorders, with some derivatives being explored for conditions like Alzheimer's disease.[1][2]

In conclusion, 2,6-Dimethyl-1,8-naphthyridine is a member of a therapeutically important
class of compounds. While specific experimental data for this particular isomer is sparse in the
literature, its properties can be inferred from related structures, and established synthetic
routes are available for its preparation. Its potential biological activities, based on the broader
1,8-naphthyridine family, make it an interesting candidate for further investigation in drug
discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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